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Compound of Interest

Compound Name: 2-Methylchromone

Cat. No.: B1594121

Introduction: The Structural Significance of 2-
Methylchromone

2-Methylchromone (CAS No. 5751-48-4) is a heterocyclic compound belonging to the
chromone family, a class of benzopyran derivatives.[1][2] The chromone scaffold is a privileged
structure in medicinal chemistry, forming the core of numerous natural products and synthetic
compounds with a wide array of pharmacological activities.[3] Accurate structural confirmation
and purity assessment are paramount in the development of chromone-based therapeutics.
This technical guide provides an in-depth analysis of the key spectroscopic data—Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—used to characterize
2-Methylchromone, offering field-proven insights into data acquisition and interpretation.

The structural integrity of any molecule intended for research or drug development hinges on
unambiguous characterization. Spectroscopic techniques provide a detailed fingerprint of a
molecule's atomic and electronic environment. This guide is designed to serve as a practical
reference for scientists, enabling a thorough understanding of the causality behind the spectral
features of 2-Methylchromone.

Molecular Structure

A clear understanding of the molecular architecture is essential before delving into its
spectroscopic signatures. The structure, with standardized atom numbering for NMR
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assignments, is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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